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Introduction

3-Chloropropionyl chloride, with CAS number 625-36-5, is a highly reactive, bifunctional
chemical intermediate of significant interest in organic synthesis, particularly within the
pharmaceutical and agrochemical industries.[1][2] Its structure, featuring both a reactive acyl
chloride and a terminal chlorine atom, allows for a diverse range of chemical transformations,
making it a versatile building block for complex molecules.[3] This technical guide provides an
in-depth overview of 3-chloropropionyl chloride, including its physicochemical properties,
synthesis methodologies, key reactions, applications, and safety protocols.

Physicochemical and Spectroscopic Data

3-Chloropropionyl chloride is a colorless to pale yellow liquid with a pungent odor.[1][4] It is
highly reactive and moisture-sensitive, readily hydrolyzing in the presence of water to form 3-
chloropropionic acid and hydrochloric acid.[1][4]

Table 1: Physicochemical Properties of 3-Chloropropionyl Chloride
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Property Value Reference(s)
CAS Number 625-36-5 [5]
EC Number 210-890-4 [4]
Molecular Formula C3HaCl20 [5]
Molecular Weight 126.97 g/mol [51[6]
Appearance Clear or yellowish liquid with a 4]
pungent odor

Boiling Point 143-145 °C [7]
Melting Point -32 °C [4]
Density 1.33 g/mL at 25 °C [7]
Refractive Index n20/D 1.457 [8]

Flash Point 70.5 °C (closed cup)
Soluble in common organic
Solubility solvents (e.g., acetone, [4]

chloroform, toluene, THF)

Table 2: Spectroscopic Data Identifiers for 3-Chloropropionyl Chloride

Spectroscopic Technique

Identifier/Reference

1H NMR

Varian CFT-20[6]

13C NMR

SpectraBase ID: Lcz2IxzwIBU[9]

Mass Spectrometry (GC-MS)

NIST Mass Spectrometry Data Center[6]

Infrared (IR) Spectroscopy

Conforms to standard spectra[10]

Raman Spectroscopy

Bruker MultiRAM Stand Alone FT-Raman

Spectrometer[6]

Synthesis of 3-Chloropropionyl Chloride
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The synthesis of 3-chloropropionyl chloride can be achieved through several routes,
primarily involving the chlorination of acrylic acid or 3-chloropropionic acid.

Synthesis from Acrylic Acid

A common industrial method involves the reaction of acrylic acid with thionyl chloride, often in
the presence of a catalyst like N,N-dimethylformamide (DMF).[11] This process is
advantageous as it can be a one-step synthesis.[11] The reaction proceeds through the initial
formation of acryloyl chloride, followed by the addition of hydrogen chloride (a byproduct)
across the double bond.[11]

Another approach involves the reaction of acrylic acid with hydrogen chloride and phosgene,
again using a catalyst such as DMF.[5][7] Continuous flow methodologies have also been
developed to improve safety and efficiency, achieving high conversion rates in short residence
times.[12][13]
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Acrylic Acid + SOCE

[Thionyl Chloride (SOCIz)j Acryloyl Chloride

DMF (catalyst) )j-—-----——-—-—-————-—————————

HCI (byproduct)

)/

+HCl 3-Chloropropionyl Chloride
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Synthesis Workflow

Start: 3-Chloropropionic Acid

Add Acylating Agent

(e.g., PCls or Triphosgene)
and Solvent (e.g., Toluene)

Heat under Reflux
(e.g., 70-75°C for PCls)

or Stir at 25°C (for Triphosgene)

¢

Work-up:
emove Solvent/Byproduct

)

Purification:
Vacuum Distillation

Final Product:
3-Chloropropionyl Chloride
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Key Reactions of 3-Chloropropionyl Chloride

Amine (R-NHz2) Alcohol (R-OH)

Aey Itiu. ¥
G-Chloropropionate EsteD

3-Chloropropionyl Chloride

Aromatic Compound

3-Chloropropionamide

Acylated Aromatic

Indanone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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